Cas no 143180-18-1 (coenzyme A)

• Product Name: coenzyme A
• CAS No: 143180-18-1
• MF: C₂₁H₃₆N₇O₁₆P₃S
• MW: 767.534126281738
• CID: 108203
• Update Time: 2023-08-03

coenzyme A Chemical and Physical Properties

Names and Identifiers

• Phosphoteric T-C 6(9CI)
• coenzyme A
• CoASH
• CoA-SH
• Zeel
• CoA
• Depot-Zeel
• HSCoA
• Coenzym A
• co-enzyme-A
• Coenzyme ASH
• Phosphoteric T-C6
• HS-CoA
• COENZYME_A
• SAA04E81UX
• 3'-phosphoadenosine-(5')diphospho(4')pantatheine
• Coenzyme A hydrate
• [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(2-sulfanylethylamino)propyl]amino]butyl] hydrogen phosphate
• Co-A-SH
• Reduced CoA
• [(2R,3S,4R,5R)-5-(6-ami

• Inchi： 1S/C21H36N7O16P3S/c1-21(2,16(31)19(32)24-4-3-12(29)23-5-6-48)8-41-47(38,39)44-46(36,37)40-7-11-15(43-45(33,34)35)14(30)20(42-11)28-10-27-13-17(22)25-9-26-18(13)28/h9-11,14-16,20,30-31,48H,3-8H2,1-2H3,(H,23,29)(H,24,32)(H,36,37)(H,38,39)(H2,22,25,26)(H2,33,34,35)/t11-,14-,15-,16+,20-/m1/s1
• InChI Key： RGJOEKWQDUBAIZ-IBOSZNHHSA-N
• SMILES： SCCNC(CCNC([C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 48
• Rotatable Bond Count: 18
• Complexity: 1270
• XLogP3: -5.8
• Topological Polar Surface Area: 348